Ethyl 3-mercaptopropionate Ethyl 3-mercaptopropionate Ethyl 3-mercaptopropanoic acid, also known as ethyl 3-sulfanylpropanoate or fema 3677, belongs to the class of organic compounds known as carboxylic acid esters. These are carboxylic acid derivatives in which the carbon atom from the carbonyl group is attached to an alkyl or an aryl moiety through an oxygen atom (forming an ester group). Ethyl 3-mercaptopropanoic acid is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). Within the cell, ethyl 3-mercaptopropanoic acid is primarily located in the cytoplasm. Ethyl 3-mercaptopropanoic acid has a meaty and skunk taste.
Brand Name: Vulcanchem
CAS No.: 5466-06-8
VCID: VC21150747
InChI: InChI=1S/C5H10O2S/c1-2-7-5(6)3-4-8/h8H,2-4H2,1H3
SMILES: CCOC(=O)CCS
Molecular Formula: C5H10O2S
Molecular Weight: 134.2 g/mol

Ethyl 3-mercaptopropionate

CAS No.: 5466-06-8

Cat. No.: VC21150747

Molecular Formula: C5H10O2S

Molecular Weight: 134.2 g/mol

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Ethyl 3-mercaptopropionate - 5466-06-8

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Description Ethyl 3-mercaptopropanoic acid, also known as ethyl 3-sulfanylpropanoate or fema 3677, belongs to the class of organic compounds known as carboxylic acid esters. These are carboxylic acid derivatives in which the carbon atom from the carbonyl group is attached to an alkyl or an aryl moiety through an oxygen atom (forming an ester group). Ethyl 3-mercaptopropanoic acid is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). Within the cell, ethyl 3-mercaptopropanoic acid is primarily located in the cytoplasm. Ethyl 3-mercaptopropanoic acid has a meaty and skunk taste.
CAS No. 5466-06-8
Molecular Formula C5H10O2S
Molecular Weight 134.2 g/mol
IUPAC Name ethyl 3-sulfanylpropanoate
Standard InChI InChI=1S/C5H10O2S/c1-2-7-5(6)3-4-8/h8H,2-4H2,1H3
Standard InChI Key CJQWLNNCQIHKHP-UHFFFAOYSA-N
SMILES CCOC(=O)CCS
Canonical SMILES CCOC(=O)CCS

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